Cas no 1261650-50-3 (3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261650-50-3
• MF: C₁₄H₉Cl₂F₃O
• MW: 321.121872663498
• CID: 4990232
• Update Time: 2025-08-05

3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H9Cl2F3O/c15-8-12-11(2-1-3-13(12)16)9-4-6-10(7-5-9)20-14(17,18)19/h1-7H,8H2
• InChI Key： JFMFAGSGCGFYQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CCl)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl

Professional Introduction to 3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl (CAS No. 1261650-50-3)

3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261650-50-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating both chloro and trifluoromethoxy substituents, which contribute to its distinct chemical properties and potential applications.

The molecular structure of 3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl consists of two benzene rings connected by a methylene bridge at the 2 and 4' positions. The presence of chlorine atoms at the 3 and 2 positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the trifluoromethoxy group at the 4' position introduces electron-withdrawing effects, which can influence the compound's electronic properties and interactions with biological targets.

In recent years, this compound has been explored for its potential in developing novel therapeutic agents. The combination of chloro and trifluoromethoxy groups in its structure suggests that it may exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have been particularly interested in its ability to modulate enzyme activity and interact with specific protein targets, which are crucial for drug discovery.

One of the most compelling aspects of 3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl is its versatility as a building block in medicinal chemistry. The chloromethyl group at the 2 position allows for further functionalization through nucleophilic addition reactions, enabling the synthesis of more complex derivatives with tailored properties. This flexibility has made it a popular choice for medicinal chemists seeking to develop new drug candidates.

Recent studies have highlighted the compound's potential in addressing emerging therapeutic challenges. For instance, researchers have investigated its efficacy against drug-resistant pathogens, where its structural features may offer advantages over conventional treatments. Furthermore, its ability to cross cell membranes has been explored as a means to enhance drug delivery systems, potentially improving bioavailability and therapeutic outcomes.

The agrochemical sector has also shown interest in 3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl due to its potential as a precursor for developing novel pesticides and herbicides. Its structural motifs are reminiscent of established agrochemicals that have demonstrated effectiveness in protecting crops from pests and diseases. By leveraging its unique chemical properties, scientists aim to create next-generation agrochemicals with improved environmental profiles and enhanced performance.

The synthesis of 3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct its complex framework efficiently. These methods not only highlight the compound's synthetic challenge but also showcase the latest advancements in organic chemistry.

In conclusion, 3-Chloro-2-chloromethyl-4'-(trifluoromethoxy)biphenyl represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly significant role in addressing global health and agricultural challenges.